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Cat. No.: B116903

For Researchers, Scientists, and Drug Development Professionals

Introduction

Pancratistatin (PST), a natural isoquinoline alkaloid extracted from plants of the
Amaryllidaceae family, has demonstrated potent anticancer properties.[1] It selectively induces
apoptosis in a wide range of cancer cell lines with minimal toxic effects on non-cancerous cells.
[1][2] This selectivity makes Pancratistatin a promising candidate for the development of
targeted cancer therapies. These application notes provide a detailed protocol for inducing and
evaluating apoptosis in cancer cell lines using Pancratistatin, summarizing key quantitative
data and outlining the underlying signaling pathways.

The primary mechanism of Pancratistatin's anticancer activity is the induction of programmed
cell death (apoptosis) through the intrinsic or mitochondrial pathway.[3][4] Key events include
the disruption of mitochondrial membrane potential, generation of reactive oxygen species
(ROS), release of cytochrome ¢, and subsequent activation of caspase-3.[1][5]

Data Presentation

The efficacy of Pancratistatin varies across different cancer cell lines, as demonstrated by the
half-maximal inhibitory concentration (IC50) values. The following table summarizes the 1C50
values for Pancratistatin in several cancer cell lines.
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Treatment Time

Cell Line Cancer Type IC50 (uM)
(hours)

HCT-15 Colorectal Cancer 15 Not Specified
HT-29 Colorectal Cancer 15-25 Not Specified
SWo48 Colorectal Cancer 15-25 Not Specified
DLD-1 Colorectal Cancer 15-25 Not Specified
Jurkat T-cell Leukemia ~1 24

LNCaP Prostate Cancer ~0.1 72

DuU145 Prostate Cancer ~0.1 72
Melanoma Melanoma 0.043 Not Specified
Lung Cancer Lung Cancer 0.056 Not Specified
Prostate Cancer Prostate Cancer 0.073 Not Specified
Leukemia Leukemia 0.098 Not Specified
Breast Cancer Breast Cancer 0.082 Not Specified

Signaling Pathway of Pancratistatin-iInduced
Apoptosis

Pancratistatin primarily triggers the intrinsic (mitochondrial) pathway of apoptosis. The
signaling cascade is initiated by Pancratistatin targeting the mitochondria, leading to a series
of events culminating in programmed cell death.
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Pancratistatin-induced intrinsic apoptosis pathway.
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Experimental Workflow

A typical workflow for studying Pancratistatin-induced apoptosis involves cell culture,
treatment, and subsequent analysis using various assays to detect apoptotic markers.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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